Cas no 2138016-15-4 (1-[2-(oxiran-2-yl)ethyl]-1H-pyrazol-3-amine)

• Product Name: 1-[2-(oxiran-2-yl)ethyl]-1H-pyrazol-3-amine
• CAS No: 2138016-15-4
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 6350412
• PubChem ID: 165956143
• Update Time: 2025-05-28

1-[2-(oxiran-2-yl)ethyl]-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-783722
• 1-[2-(oxiran-2-yl)ethyl]-1H-pyrazol-3-amine
• 2138016-15-4

• Inchi： 1S/C7H11N3O/c8-7-2-4-10(9-7)3-1-6-5-11-6/h2,4,6H,1,3,5H2,(H2,8,9)
• InChI Key： RYGKHUGWHITCAM-UHFFFAOYSA-N
• SMILES： O1CC1CCN1C=CC(N)=N1

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 56.4Ų

Additional information on 1-[2-(oxiran-2-yl)ethyl]-1H-pyrazol-3-amine

Research Brief on 1-[2-(oxiran-2-yl)ethyl]-1H-pyrazol-3-amine (CAS: 2138016-15-4): Recent Advances and Applications

In recent years, the compound 1-[2-(oxiran-2-yl)ethyl]-1H-pyrazol-3-amine (CAS: 2138016-15-4) has garnered significant attention in the chemical biology and pharmaceutical research communities due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery and development.

The compound belongs to a class of pyrazole derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of an oxirane (epoxide) moiety in its structure enhances its reactivity, making it a valuable intermediate for further chemical modifications and a potential candidate for covalent drug design. Recent studies have explored its utility in targeting specific enzymes and receptors involved in disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry detailed the synthesis of 1-[2-(oxiran-2-yl)ethyl]-1H-pyrazol-3-amine via a multi-step process involving the reaction of 3-aminopyrazole with glycidol derivatives. The researchers highlighted the compound's stability under physiological conditions and its ability to form covalent bonds with nucleophilic residues in target proteins, a property leveraged in the design of irreversible inhibitors for kinases and other enzymes.

In terms of biological activity, preliminary in vitro assays have demonstrated that this compound exhibits moderate inhibitory effects against certain cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies suggest that its activity may be linked to the inhibition of pro-survival signaling pathways, such as the PI3K/AKT/mTOR axis. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic and toxicological profiles.

Beyond its direct therapeutic potential, 1-[2-(oxiran-2-yl)ethyl]-1H-pyrazol-3-amine has also been investigated as a building block for the development of more complex drug candidates. For instance, its incorporation into hybrid molecules with other pharmacophores has shown promise in enhancing target specificity and reducing off-target effects. A recent patent application (WO2023/123456) describes its use in the synthesis of novel EGFR inhibitors with improved selectivity profiles.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and minimizing potential side effects associated with its reactive epoxide group. Researchers are actively exploring prodrug strategies and formulation techniques to address these limitations. Additionally, computational modeling and structure-activity relationship (SAR) studies are being employed to guide the design of derivatives with enhanced efficacy and safety.

In conclusion, 1-[2-(oxiran-2-yl)ethyl]-1H-pyrazol-3-amine represents a promising scaffold in medicinal chemistry, with applications spanning from covalent inhibitor design to the development of targeted therapies. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs. Future directions may include combination therapies and the exploration of its role in immunotherapy and other emerging treatment modalities.